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5-Methyl-2-heptene vs 6-Methyl-5-hepten-2-one
reactivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

Profile of 6-Methyl-5-hepten-2-one

This compound, also known as sulcatone, is a common volatile organic compound with diverse roles from

flavoring to biological signaling [1] [2].

The table below summarizes its core identifiers and physical properties:

Property Value / Description

CAS Number 110-93-0 [3] [4] [1]

Molecular Formula CsH140 [3] [1]

Molecular Weight 126.20 g/mol [3] [1]

IUPAC Name 6-methylhept-5-en-2-one [1]

Common Synonyms Sulcatone, Methyl heptenone, Prenylacetone [4] [1] [2]
Structure CC(=CCCC(=0)O)C [1]

Appearance Colorless to light yellow liquid [3]
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Property Value |/ Description

Odor Lemongrass-like aroma [3] [1]

Boiling Point ~73 °C (at 2399 Pa / 18 mmHg) [3] [1]

Flash Point 50 °C [3]

Solubility Insoluble in water; miscible with alcohol and ether [3] [1]
Natural Occurrence Guava, tomato, ginger, lemongrass, citronella [3] [1]

Reactivity and Biological Role of 6-Methyl-5-hepten-2-
one

The most significant experimental data for 6-Methyl-5-hepten-2-one relates to its role in plant biology,

specifically in pear fruit.

¢ Role in Plant Programmed Cell Death (PCD): A 2024 study identified 6-Methyl-5-hepten-2-one
(MHO) as a key trigger that promotes Programmed Cell Death (PCD) during the development of
superficial scald in pear fruit under cold storage [5].

e Experimental Evidence: The study showed that fumigation with MHO aggravated scald symptoms
and associated PCD, while treatment with diphenylamine (DPA), an MHO inhibitor, alleviated them
[5]. This indicates a direct, positive role of MHO in this PCD pathway.

¢ Proposed Signaling Pathway: The research identified specific genes implicated in the MHO
signaling pathway, including PbrCNGC1, PbrGnail, PbrACD6, and PbrSOBIR1 [5]. Furthermore, it
confirmed that transcription factors PbrWRKY2, 34, and 39 bind to the promoters of PbrGnail or
PbrSOBIR1 to activate their transcription [5].

The diagram below illustrates this signaling pathway based on the study's findings.
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Important Limitations and Considerations

It is important to note the constraints of the available information:

¢ No Direct Comparison Found: The search results do not contain a head-to-head reactivity
comparison between 5-Methyl-2-heptene and 6-Methyl-5-hepten-2-one.

e Focus on Biological Context: The most detailed reactivity data for 6-Methyl-5-hepten-2-one is in a
specific biological context (plant PCD), not its general chemical reactivity with common reagents [5].

¢ No Data on 5-Methyl-2-heptene: | found no specific information on the properties or reactivity of 5-
Methyl-2-heptene in the search results.

How to Proceed with Your Comparison

Given the lack of a direct comparison, you may need to consult more specialized sources.

e Dedicated Chemical Databases: For fundamental chemical reactivity, platforms like SciFinder or
Reaxys are designed for this purpose and may contain data on reaction enthalpies, products, and
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rates for both compounds.

¢ Focus on Functional Groups: A sound chemical approach is to hypothesize based on functional
groups. 5-Methyl-2-heptene is an alkene, expected to undergo reactions like electrophilic addition. 6-
Methyl-5-hepten-2-one is an a,B-unsaturated ketone, which can undergo nucleophilic addition (e.g.,
Michael addition) and is generally more electrophilic.

¢ Review the Primary Literature: The pear scald study [5] provides a robust experimental protocol for
investigating the biological reactivity of 6-Methyl-5-hepten-2-one. You could use this as a model to
design experiments for your own comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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